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Compound of Interest

Compound Name: Emerimicin III

Cat. No.: B15566907

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fungal strains known to

produce Emerimicin III, a member of the peptaibol class of nonribosomal peptides. Peptaibols

are of significant interest due to their antimicrobial, antifungal, and channel-forming properties

in lipid membranes. This document details the producing organisms, biosynthetic pathways,

experimental protocols for cultivation and isolation, and relevant quantitative data to support

further research and development.

Fungal Strains and Production
Emerimicin III is a secondary metabolite produced by specific filamentous fungi, primarily

belonging to the genus Emericellopsis. These fungi are often found in terrestrial and marine

environments.[1]

Known Producing Strains
The production of Emerimicin III, alongside its structural analogs Emerimicin II and IV, has

been attributed to the following species:
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Emericellopsis microspora[1][2][3]

Emericellopsis minima[1][2][3]

While other related peptaibols are produced by different genera, such as Emerimicins V-X from

Acremonium tubakii, the focus for Emerimicin III production remains on these Emericellopsis

species.[4][5][6]

Table 1: Summary of Emerimicin Producing Fungal Strains

Fungal Species Produced Peptaibols Reference

Emericellopsis microspora
Emerimicin II, III, IV;

Zervamicins
[3]

Emericellopsis minima Emerimicin II, III, IV; Heptaibin [2][3]

Emericellopsis alkalina Emericellipsins A-E [2]

Acremonium tubakii Emerimicins V-X [4][5][6]

Tolypocladium geodes Efrapeptins, Cyclosporins [7][8]

Biosynthesis of Emerimicins
Emerimicins, like all peptaibols, are synthesized nonribosomally by large, multifunctional

enzymes known as Nonribosomal Peptide Synthetases (NRPS).[9] These enzymatic

complexes operate as a modular assembly line to build the peptide chain.

The biosynthesis is encoded by a dedicated biosynthetic gene cluster (BGC). For the related

emerimicins V-X, a 60 kbp gene cluster was identified in Acremonium tubakii, featuring a core

16-module hybrid polyketide-nonribosomal peptide synthetase (PKS-NRPS).[4][6][9] A similar

modular NRPS is responsible for Emerimicin III synthesis in Emericellopsis.

Each NRPS module is responsible for the incorporation of one specific amino acid and typically

contains the following core domains:

Adenylation (A) Domain: Selects and activates the specific amino acid substrate as an

aminoacyl-adenylate.
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Thiolation (T) Domain (or Peptidyl Carrier Protein, PCP): Covalently binds the activated

amino acid via a 4'-phosphopantetheine arm.

Condensation (C) Domain: Catalyzes the formation of a peptide bond between the amino

acid on the current module and the growing peptide chain from the previous module.

The sequence of modules on the NRPS enzyme dictates the final amino acid sequence of the

peptaibol. The process terminates with a Thioesterase (TE) domain, which releases the final

polypeptide, often after catalyzing a cyclization or, in the case of linear peptaibols like

emerimicins, a reduction to a C-terminal amino alcohol.
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Caption: Generalized workflow for Emerimicin III biosynthesis via a modular Nonribosomal

Peptide Synthetase (NRPS).

Experimental Protocols
The following sections provide detailed methodologies for the production, isolation, and

characterization of Emerimicin III, synthesized from protocols for related peptaibols.

Fungal Cultivation
Successful production of peptaibols is highly dependent on the culture medium and conditions.

Studies on the related Emericellopsis alkalina have shown that alkaline media can dramatically

increase the yield of emericellipsins, whereas standard media like Potato Dextrose Broth (PDB)

or Czapek-Dox may fail to induce production.[10]
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Table 2: Recommended Culture Medium for Emericellopsis sp.

Component Quantity per Liter

Glucose 20.0 g

Peptone 10.0 g

Yeast Extract 5.0 g

KH₂PO₄ 1.0 g

MgSO₄·7H₂O 0.5 g

Na₂CO₃ (for alkalinity) 5.0 - 10.0 g

Distilled Water 1.0 L

Final pH 9.0 - 10.0

Protocol:

Inoculation: Inoculate a 250 mL flask containing 50 mL of sterile seed medium with a

mycelial plug of Emericellopsis microspora or E. minima. Incubate at 25-28°C on a rotary

shaker at 180-200 rpm for 3-4 days.

Production Culture: Transfer the seed culture (5-10% v/v) into a 1 L flask containing 200 mL

of the production medium (see Table 2).

Fermentation: Incubate the production culture for 7-14 days under the same temperature

and agitation conditions. Monitor the culture for secondary metabolite production using

analytical HPLC-MS.

Extraction and Purification Workflow
The purification of Emerimicin III from the culture broth involves a multi-step process

combining solvent extraction and chromatography.[1][11]

Protocol:
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Harvesting: After fermentation, separate the mycelium from the culture broth by filtration or

centrifugation.

Liquid-Liquid Extraction:

Extract the culture filtrate three times with an equal volume of ethyl acetate (EtOAc).

Combine the organic extracts and evaporate the solvent in vacuo to yield a crude extract.

Solvent Partitioning:

Dissolve the crude extract in 90% aqueous methanol (MeOH).

Wash the MeOH solution with an equal volume of n-hexane to remove non-polar lipids.

Collect the MeOH phase and evaporate the solvent.

Silica Gel Chromatography:

Subject the resulting residue to column chromatography on a silica gel column.

Elute with a stepwise gradient of chloroform-methanol (e.g., 100:0 to 90:10) to separate

fractions based on polarity.

Size-Exclusion Chromatography:

Further purify the active fractions on a Sephadex LH-20 column using methanol as the

mobile phase.

Preparative Reversed-Phase HPLC (RP-HPLC):

Perform the final purification step using preparative RP-HPLC on a C18 column.

Elute with a gradient of acetonitrile in water (both containing 0.1% trifluoroacetic acid).

Collect the peak corresponding to Emerimicin III and verify its purity by analytical HPLC-

MS.

Lyophilize the pure fraction to obtain a white powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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